Cas no 853750-41-1 (1-3-(4-hydroxyphenyl)-5-3-methoxy-4-(pentyloxy)phenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one)

• Product Name: 1-3-(4-hydroxyphenyl)-5-3-methoxy-4-(pentyloxy)phenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• CAS No: 853750-41-1
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 6007098
• PubChem ID: 3989006
• Update Time: 2025-07-15

1-3-(4-hydroxyphenyl)-5-3-methoxy-4-(pentyloxy)phenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-hydroxyphenyl)-5-3-methoxy-4-(pentyloxy)phenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• F1764-0010
• AKOS016302958
• Z57728925
• 853750-41-1
• 1-(3-(4-hydroxyphenyl)-5-(3-methoxy-4-(pentyloxy)phenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone
• 1-[3-(4-hydroxyphenyl)-5-[3-methoxy-4-(pentyloxy)phenyl]-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• AKOS002235374
• 1-acetyl-3-(4-hydroxyphenyl)-5-(3-methoxy-4-pentyloxyphenyl)-2-pyrazoline
• 1-[5-(4-hydroxyphenyl)-3-(3-methoxy-4-pentoxyphenyl)-3,4-dihydropyrazol-2-yl]ethanone

• Inchi： 1S/C23H28N2O4/c1-4-5-6-13-29-22-12-9-18(14-23(22)28-3)21-15-20(24-25(21)16(2)26)17-7-10-19(27)11-8-17/h7-12,14,21,27H,4-6,13,15H2,1-3H3
• InChI Key： CKAXAYUXNQBENW-UHFFFAOYSA-N
• SMILES： O(CCCCC)C1C=CC(=CC=1OC)C1CC(C2C=CC(=CC=2)O)=NN1C(C)=O

Computed Properties

• Exact Mass: 396.20490738g/mol
• Monoisotopic Mass: 396.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.4Ų

Additional information on 1-3-(4-hydroxyphenyl)-5-3-methoxy-4-(pentyloxy)phenyl-4,5-dihydro-1H-pyrazol-1-ylethan-1-one

Comprehensive Analysis of 1-[3-(4-Hydroxyphenyl)-5-[3-methoxy-4-(pentyloxy)phenyl]-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 853750-41-1)

The compound 1-[3-(4-hydroxyphenyl)-5-[3-methoxy-4-(pentyloxy)phenyl]-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 853750-41-1) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrazole core, combined with hydroxyphenyl and methoxyphenyl substituents, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential anti-inflammatory and antioxidant properties, which align with current trends in natural product derivatives and synthetic analogs.

In recent years, the demand for bioactive heterocyclic compounds like 853750-41-1 has surged, driven by the growing focus on precision medicine and targeted therapies. The compound's pentyloxy side chain enhances its lipophilicity, potentially improving bioavailability—a critical factor in drug design. This feature resonates with frequent search queries such as "how to improve drug solubility" and "lipophilic modifiers in pharmaceuticals," highlighting its relevance to modern research challenges.

From a synthetic chemistry perspective, the 1H-pyrazole scaffold of CAS 853750-41-1 is notable for its versatility. Pyrazole derivatives are widely explored for their kinase inhibition capabilities, a hot topic in cancer research. The compound's 4-hydroxyphenyl moiety may contribute to hydrogen bonding interactions, a key consideration in molecular docking studies—a frequently searched term in computational chemistry forums. Such structural insights make it a valuable subject for publications on structure-activity relationships (SAR).

Environmental and green chemistry applications are another area of interest. The methoxy and hydroxy functional groups in 1-[3-(4-hydroxyphenyl)-5-[3-methoxy-4-(pentyloxy)phenyl]-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one could facilitate biodegradability, addressing the rising demand for eco-friendly chemicals. This aligns with popular searches like "sustainable synthetic routes" and "green solvents for organic synthesis," positioning the compound as a potential candidate for green chemistry initiatives.

Analytical characterization of 853750-41-1 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography—methods often queried by analytical chemists. Its crystalline properties are of particular interest for pharmaceutical formulation studies, where polymorphism can significantly impact drug performance. These technical aspects cater to professionals searching for "solid-state characterization of APIs" or "HPLC method development for heterocycles."

In conclusion, CAS 853750-41-1 represents a multifaceted compound with interdisciplinary appeal. Its structural features bridge medicinal chemistry, materials science, and environmental sustainability, making it a compelling subject for further investigation. As research trends evolve toward multi-target therapeutics and sustainable synthesis, this compound's profile will likely grow in scientific literature and industrial applications.